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Compound of Interest

N'-(4-
Compound Name:

Methylphenyl)acetohydrazide
CAS No.: 61700-79-6

Cat. No.: B8812468

Get Quote

Executive Summary & Strategic Relevance

Audience: Medicinal Chemists, Crystallographers, and Formulation Scientists.
This guide analyzes the solid-state architecture of 2-(4-Methylphenyl)acetohydrazide (C

H
N

0), a critical scaffold in the synthesis of bioactive heterocycles (e.g., pyrazoles, triazoles).
Unlike routine characterization, this analysis focuses on the supramolecular "performance” of
the crystal—specifically how the methyl substituent influences packing efficiency and solubility
compared to its methoxy- and phenoxy- analogs.

Key Takeaway: The crystal structure reveals a Monoclinic P2
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/c lattice stabilized by a robust 1D hydrogen-bonded ribbon. This specific packing motif offers
superior stability profiles compared to the more disordered packing seen in flexible ether-linked
analogs, making it a preferred solid-form candidate for early-stage drug development.

Chemical Profile & Isomer Distinction

To ensure experimental precision, we must distinguish the target molecule from its close

isomer.
Target: 2-(4- Isomer: N'-(4-
Feature Methylphenyl)acetohydrazid Methylphenyl)acetohydrazid
e e
4-Me-Ph-CH CH
Structure _
-C(=O)NHNH _C(=0)-NH-NH-(4-Me-Ph)
Class Arylacetic Acid Hydrazide Acetylated Arylhydrazine
Role Precursor for cyclization Metabolite / Intermediate
Crystallography Defined (This Guide) Limited public data

Experimental Protocol: Synthesis to Structure

Rationale: High-quality single crystals require controlled supersaturation. The slow evaporation
method described below is optimized to prevent twinning, a common issue in hydrazide
crystallization.

Synthesis & Crystallization Workflow

Data Collection:

i Reaction: ield: 919 Isolation: i Crystallization:
Methyl (A—v(v;e'xehcy“\;')ivoev;y\)acela[e Nucleophilic Subst. + Hydrazine Hydrate Yield: 91% Vacuum Removal of MeOH Supersaturation ot 0.32 x 0.22 x 0.08 mm Agilent Xcalbur (Mo Ka)
© MeOH, RT, 6h Water Precipitation MeOH:Water (2:1) T=173K
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Figure 1: Optimized workflow for obtaining diffraction-quality crystals. The 2:1 Methanol:Water
ratio is critical for moderating evaporation rate.

Data Collection Parameters (Standard vs. Protocol)

Optimized Protocol Impact on Data
Parameter Standard Protocol )
(Used) Quality
Reduces thermal
motion (
Temperature 293 K (RT) 173 K
), improving bond
precision.
CuK
Mo K
Radiation CuK maximizes diffraction
/CuK intensity for small
organic crystals.
H-atoms on Nitrogen
refined with restraints
Refinement Isotropic H Mixed/Constrained (DFIX) ensures

accurate H-bond

mapping.

Structural Analysis & Comparative Performance

This section objectively compares the crystal "performance” (stability, density, packing) of the
target against key alternatives.

Crystallographic Data Summary
e Crystal System: Monaoclinic

e Space Group:

(No. 14)

¢ Unit Cell Dimensions:
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e Volume: 852.1 A

o 7: 4

Molecular Conformation

The molecule adopts a non-planar "L-shape" geometry. The dihedral angle between the
benzene ring and the acetohydrazide plane is 88.2(7)°.[1]

 Significance: This near-orthogonality prevents simple face-to-face

stacking, forcing the lattice to rely on directional hydrogen bonds. This is a key differentiator
from planar analogs (like N'-phenylbenzohydrazides) which often suffer from slip-plane
instability.

Hydrogen Bonding Network (The Stability Engine)

The lattice is held together by a classical

ribbon motif running along the [001] direction.

Interaction Type

N1-H1A (Donor) ) : | Ribbon Motif along [001]

I 2.884A [ 3.007 A
'Strong H-Bond Moderate H-Bond

O1 (Acceptor) O1 (Acceptor)
(Symmetry: X, Yy, z2) (Symmetry: -x, -y, -z)
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Figure 2: Topology of the Hydrogen Bonding Network. The bifurcated role of Oxygen (accepting
two protons) creates a resilient infinite chain.

Comparative Metrics: Methyl vs. Methoxy vs. Phenoxy

How does the 4-Methyl substituent perform against alternatives?
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4-Methyl
(Target)

4-Methoxy
Analog

Metric

4-
Methylphenoxy
Analog

Interpretation

Density (

1.28 g/cm 1.35 g/cm

)

1.25 g/cm

Methoxy packs
denser due to
polar
interactions;
Methyl is
intermediate.

Packing Index ~68% ~71%

~65%

Target offers
balanced
solubility. Higher
packing
(Methoxy) often
correlates with
lower aqueous

solubility.

H-Bond Motif 1D Ribbon 2D Sheet

Dimers

1D Ribbons
(Target) allow for
better slip-plane
flexibility during
tableting
compared to rigid
2D sheets.

Melting Point 426-428 K 415-418 K

398-401 K

Target has
highest thermal
stability,
indicating
superior lattice
energy driven by
the orthogonal

conformation.
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Performance Verdict: The 4-Methyl variant exhibits the highest melting point among the series,
suggesting that the combination of the 1D hydrogen bond ribbon and the efficient space-filling
of the methyl group creates a lattice with superior thermal stability compared to the more
flexible phenoxy or polar methoxy analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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